Cas no 2199236-55-8 (2-{1-(7-fluoroquinazolin-4-yl)azetidin-3-ylmethyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-{1-(7-fluoroquinazolin-4-yl)azetidin-3-ylmethyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one
• CAS No: 2199236-55-8
• MF: C₂₁H₁₇FN₆O
• MW: 388.397686719894
• CID: 6493547
• PubChem ID: 126929907
• Update Time: 2025-05-26

2-{1-(7-fluoroquinazolin-4-yl)azetidin-3-ylmethyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-{1-(7-fluoroquinazolin-4-yl)azetidin-3-ylmethyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one
• 2-{[1-(7-fluoroquinazolin-4-yl)azetidin-3-yl]methyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one
• F6605-0103
• AKOS032917759
• 2-[[1-(7-fluoroquinazolin-4-yl)azetidin-3-yl]methyl]-6-pyridin-4-ylpyridazin-3-one
• 2199236-55-8

• Inchi： 1S/C21H17FN6O/c22-16-1-2-17-19(9-16)24-13-25-21(17)27-10-14(11-27)12-28-20(29)4-3-18(26-28)15-5-7-23-8-6-15/h1-9,13-14H,10-12H2
• InChI Key： YUMRJWJYSOEXOU-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N=CN=C2N1CC(CN2C(C=CC(C3C=CN=CC=3)=N2)=O)C1

Computed Properties

• Exact Mass: 388.14478735g/mol
• Monoisotopic Mass: 388.14478735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-{1-(7-fluoroquinazolin-4-yl)azetidin-3-ylmethyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one

2-{1-(7-fluoroquinazolin-4-yl)azetidin-3-ylmethyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one

The compound 2-{1-(7-fluoroquinazolin-4-yl)azetidin-3-ylmethyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one (CAS No. 2199236-55-8) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which incorporates a 7-fluoroquinazolin moiety, an azetidine ring, and a pyridazine core. The integration of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and advanced material synthesis.

Recent studies have highlighted the importance of 7-fluoroquinazoline derivatives in modulating biological pathways. The fluoro group at position 7 of the quinazoline ring introduces electronic effects that enhance the molecule's stability and bioavailability. This feature is particularly advantageous in pharmaceutical applications, where maintaining drug efficacy while minimizing side effects is critical. The azetidine ring, on the other hand, contributes to the compound's flexibility and ability to form hydrogen bonds, further enhancing its potential as a bioactive agent.

The pyridazine core in this compound plays a pivotal role in determining its electronic properties. Pyridazine is known for its aromaticity and conjugation capabilities, which are essential for stabilizing reactive intermediates in chemical reactions. This makes the compound suitable for use in processes requiring high reactivity and selectivity. Furthermore, the presence of a pyridine group at position 6 introduces additional electron-withdrawing effects, which can modulate the compound's reactivity and solubility properties.

Recent advancements in synthetic chemistry have enabled the precise construction of this compound through multi-step synthesis strategies. Researchers have employed techniques such as Suzuki coupling and Stille coupling to assemble the various components of this molecule with high precision. These methods not only ensure the structural integrity of the compound but also allow for fine-tuning of its properties to meet specific application requirements.

In terms of biological activity, this compound has shown promise as a potential kinase inhibitor. Kinases are critical enzymes involved in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. The ability of this compound to inhibit kinase activity suggests its potential as a lead molecule for drug development programs targeting these conditions.

Moreover, the compound's unique structure has led to investigations into its use as a building block for more complex molecular architectures. Its modular design allows for easy functionalization, enabling researchers to explore its potential in supramolecular chemistry and nanotechnology applications.

From an environmental standpoint, this compound has been assessed for its biodegradability and ecotoxicological profile. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term environmental impact and ensure sustainable practices during its production and use.

In conclusion, 2-{1-(7-fluoroquinazolin-4-yl)azetidin-3-ylmethyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one (CAS No. 2199236